Cas no 476479-86-4 (7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 476479-86-4
• MF: C₁₈H₂₁ClN₆O₂
• MW: 388.851341962814
• CID: 3049546
• PubChem ID: 1081298
• Update Time: 2025-05-21

7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• <br>7-(4-Chloro-benzyl)-1,3-dimethyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-di one
• 7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CS-0317744
• 7-(4-chlorobenzyl)-1,3-dimethyl-8-piperazin-1-yl-3,7-dihydro-1H-purine-2,6-dione
• 7-(4-chlorobenzyl)-1,3-dimethyl-8-(1-piperazinyl)-3,7-dihydro-1H-purine-2,6-dione
• 7-(4-chlorobenzyl)-1,3-dimethyl-8-(piperazin-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• 7-(4-Chloro-benzyl)-1,3-dimethyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione
• 7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-piperazin-1-ylpurine-2,6-dione
• 7-(4-Chlorobenzyl)-1,3-DI-ME-8-(1-piperazinyl)-3,7-dihydro-1H-purine-2,6-dione
• 476479-86-4
• BAS 05914460
• SMR000523418
• 7-(4-CHLOROBENZYL)-1,3-DIMETHYL-8-PIPERAZINO-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
• STK261899
• AKOS000580217
• 633-539-0
• 7-(4-chlorobenzyl)-1,3-dimethyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione
• F1289-0001
• 7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• MLS001207174

• Inchi： 1S/C18H21ClN6O2/c1-22-15-14(16(26)23(2)18(22)27)25(11-12-3-5-13(19)6-4-12)17(21-15)24-9-7-20-8-10-24/h3-6,20H,7-11H2,1-2H3
• InChI Key： SPMXGPZHMVGEIR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C2C(N(C)C(N(C)C=2N=C1N1CCNCC1)=O)=O

Computed Properties

• Exact Mass: 388.1414516Da
• Monoisotopic Mass: 388.1414516Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Overview of 7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 476479-86-4)

The compound 7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 476479-86-4) is a structurally complex purine derivative that has garnered significant attention in pharmaceutical and biochemical research. With its unique molecular framework featuring a piperazin-1-yl moiety and a 4-chlorophenyl group, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties, including its interactions with adenosine receptors and other biological targets.

In recent years, the demand for specialized purine derivatives like 7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has surged due to their relevance in treating neurological disorders and inflammatory conditions. Online searches for "purine-based therapeutics" and "adenosine receptor modulators" reflect growing interest in this niche. The compound's CAS No. 476479-86-4 is frequently queried in scientific databases, underscoring its importance in academic and industrial settings.

From a synthetic chemistry perspective, the incorporation of the piperazin-1-yl group enhances the molecule's solubility and bioavailability, making it a promising candidate for further optimization. The 4-chlorophenyl substituent, on the other hand, contributes to its binding affinity and selectivity. These structural features align with current trends in rational drug design, where researchers prioritize compounds with balanced pharmacokinetic and pharmacodynamic profiles.

The compound's potential extends beyond traditional medicine. With the rise of "precision medicine" and "personalized therapeutics," 7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione could play a role in tailored treatment strategies. Its mechanism of action, particularly in modulating cellular signaling pathways, is a hot topic in forums and research publications. Queries such as "how does purine derivatives work in cells" and "piperazine-containing drug candidates" highlight public and professional curiosity.

Quality control and analytical characterization of CAS No. 476479-86-4 are critical for ensuring its applicability in preclinical studies. Advanced techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are essential for meeting regulatory standards and facilitating reproducible research outcomes.

In summary, 7-(4-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a fascinating intersection of chemistry and biology. Its multifaceted properties and alignment with contemporary research trends make it a compound worth watching in the evolving landscape of drug development and therapeutic innovation.